Cas no 1363404-73-2 (3,4,4a,5,6,7,8,8a-octahydro-2H-pyrano3,2-cpyridine,hydrochloride)

• Product Name: 3,4,4a,5,6,7,8,8a-octahydro-2H-pyrano3,2-cpyridine,hydrochloride
• CAS No: 1363404-73-2
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• MDL: MFCD21607362
• CID: 4591154
• PubChem ID: 71741950
• Update Time: 2025-10-28

3,4,4a,5,6,7,8,8a-octahydro-2H-pyrano3,2-cpyridine,hydrochloride Chemical and Physical Properties

Names and Identifiers

• Octahydro-2H-Pyrano[3,2-C]Pyridine Hydrochloride(WX110751)
• OCTAHYDRO-2H-PYRANO[3,2-C]PYRIDINE HCL
• Octahydro-2H-Pyrano[3,2-C]Pyridine Hydrochloride
• 3,4,4a,5,6,7,8,8a-octahydro-2H-pyrano[3,2-c]pyridine,hydrochloride
• 3,4,4a,5,6,7,8,8a-octahydro-2H-pyrano[3,2-c]pyridine
• 3,4,4a,5,6,7,8,8a-octahydro-2H-pyrano3,2-cpyridine,hydrochloride
• AS-71951
• 3,4,4a,5,6,7,8,8a-octahydro-2H-pyrano[3,2-c]pyridine;hydrochloride
• AKOS024015514
• MFCD21607362
• CS-0036991
• Octahydro-2H-pyrano[3,2-c]pyridinehydrochloride
• 1363404-73-2

• MDL： MFCD21607362
• Inchi： 1S/C8H15NO.ClH/c1-2-7-6-9-4-3-8(7)10-5-1;/h7-9H,1-6H2;1H
• InChI Key： KLPGNZUIIRCLMJ-UHFFFAOYSA-N
• SMILES： C12CNCCC1OCCC2.Cl

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3,4,4a,5,6,7,8,8a-octahydro-2H-pyrano3,2-cpyridine,hydrochloride

Comprehensive Guide to 3,4,4a,5,6,7,8,8a-Octahydro-2H-Pyrano[3,2-c]Pyridine, Hydrochloride (CAS No. 1363404-73-2)

3,4,4a,5,6,7,8,8a-Octahydro-2H-pyrano[3,2-c]pyridine, hydrochloride (CAS No. 1363404-73-2) is a specialized heterocyclic compound with significant potential in pharmaceutical and chemical research. This compound belongs to the class of pyranopyridine derivatives, which are increasingly studied for their diverse biological activities and applications in drug discovery. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 3,4,4a,5,6,7,8,8a-octahydro-2H-pyrano[3,2-c]pyridine features a fused pyran and pyridine ring system, which contributes to its unique chemical properties. Researchers are particularly interested in this scaffold due to its structural similarity to bioactive natural products and its potential as a building block for central nervous system (CNS) targeting molecules. Recent studies have explored its utility in developing novel neuromodulators and enzyme inhibitors.

In the pharmaceutical industry, pyranopyridine derivatives like this compound are gaining attention for their potential in addressing neurodegenerative disorders – a hot topic in current medical research. With increasing global focus on conditions like Alzheimer's and Parkinson's diseases, compounds with CNS permeability are highly sought after. The structural features of 3,4,4a,5,6,7,8,8a-octahydro-2H-pyrano[3,2-c]pyridine make it particularly interesting for blood-brain barrier penetration studies.

From a synthetic chemistry perspective, this compound serves as a versatile intermediate. Its hydrogenated pyranopyridine core offers multiple sites for functionalization, allowing medicinal chemists to create diverse analog libraries. Many researchers are investigating its use in combinatorial chemistry approaches to develop new therapeutic candidates. The hydrochloride salt form (CAS 1363404-73-2) is especially valuable for salt formation studies in pharmaceutical development.

The compound's physicochemical properties are noteworthy for formulation scientists. The hydrochloride salt of 3,4,4a,5,6,7,8,8a-octahydro-2H-pyrano[3,2-c]pyridine typically exhibits good solubility in water and polar organic solvents, which is crucial for drug delivery systems. This characteristic aligns with current trends in pharmaceutical development, where improving bioavailability of active compounds remains a key challenge.

Recent advancements in catalyzed hydrogenation techniques have made the synthesis of such hydrogenated heterocycles more efficient and scalable. This progress is particularly relevant given the growing demand for sustainable chemistry solutions in the pharmaceutical industry. The compound's synthesis often involves asymmetric catalysis methods, a cutting-edge area in organic synthesis that enables precise control over molecular architecture.

Quality control of 3,4,4a,5,6,7,8,8a-octahydro-2H-pyrano[3,2-c]pyridine hydrochloride requires sophisticated analytical techniques. Modern laboratories employ HPLC-MS and NMR spectroscopy to ensure purity and confirm structural integrity. These analytical methods are essential for meeting the stringent requirements of pharmaceutical intermediates, especially when targeting GMP-grade materials for clinical research applications.

The market for specialized heterocyclic building blocks like this compound has grown significantly in recent years. Pharmaceutical companies and contract research organizations are increasingly sourcing high-quality pyranopyridine derivatives to accelerate their drug discovery programs. The unique structural features of CAS 1363404-73-2 make it particularly valuable for projects targeting GPCR modulators and ion channel affecting compounds.

Storage and handling of 3,4,4a,5,6,7,8,8a-octahydro-2H-pyrano[3,2-c]pyridine hydrochloride require standard laboratory precautions. The compound should be kept in a dry, cool environment, protected from moisture and light to maintain stability. These storage conditions are typical for most pharmaceutical intermediates and align with common laboratory practices for nitrogen-containing heterocycles.

Future research directions for this compound may explore its potential in bioconjugation chemistry or as a scaffold for proteolysis targeting chimeras (PROTACs) – an emerging technology in drug discovery. The versatility of the pyranopyridine system makes it suitable for various structure-activity relationship (SAR) studies, particularly in neuroscience-related targets that are currently receiving substantial research investment.

In conclusion, 3,4,4a,5,6,7,8,8a-octahydro-2H-pyrano[3,2-c]pyridine, hydrochloride (CAS No. 1363404-73-2) represents an important structural class in medicinal chemistry with wide-ranging applications. Its unique combination of hydrogenated pyran and pyridine rings offers exciting possibilities for drug discovery, particularly in neurological and psychiatric disorders. As research continues to uncover new therapeutic targets, compounds like this will undoubtedly play a crucial role in developing the next generation of pharmaceutical agents.